2-(isopropylthio)-8,8-dimethyl-5-(5-methylfuran-2-yl)-7,8,9,10-tetrahydropyrimido[4,5-b]quinoline-4,6(3H,5H)-dione

• IUPAC Name: 8,8-dimethyl-5-(5-methylfuran-2-yl)-2-propan-2-ylsulfanyl-5,7,9,10-tetrahydro-3H-pyrimido[4,5-b]quinoline-4,6-dione
• InChI: InChI=1S/C21H25N3O3S/c1-10(2)28-20-23-18-17(19(26)24-20)16(14-7-6-11(3)27-14)15-12(22-18)8-21(4,5)9-13(15)25/h6-7,10,16H,8-9H2,1-5H3,(H2,22,23,24,26)
• InChI Key: KNGDQRUTUHXWTQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C2C3=C(CC(CC3=O)(C)C)NC4=C2C(=O)NC(=N4)SC(C)C
• Molecular Formula: C21H25N3O3S
• Molecular Weight: 399.5 g/mol
• CAS No.: 627048-69-5

Description

2-(isopropylthio)-8,8-dimethyl-5-(5-methylfuran-2-yl)-7,8,9,10-tetrahydropyrimido[4,5-b]quinoline-4,6(3H,5H)-dione is a useful research compound. Its molecular formula is C21H25N3O3S and its molecular weight is 399.51. The purity is usually 95%.
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Scientific Research Applications

Carcinogenic Potential and DNA Adduct Formation

Heterocyclic amines (HCAs) like MeIQx and PhIP are formed during the cooking of meat and fish at high temperatures. Research has demonstrated their genotoxicity in various test systems and carcinogenicity in animal models. Studies utilizing accelerator mass spectrometry (AMS) have shown that protein and DNA adduct levels in humans are generally greater than in rodents given equivalent doses, suggesting a differential metabolic response between species. These findings indicate a significant risk associated with dietary intake of HCAs and highlight the importance of understanding their metabolism and DNA adduct formation mechanisms in humans (Turteltaub et al., 1999).

Dietary Exposure and Lung Cancer Risk

The association between dietary HCAs and lung cancer risk has been explored in epidemiological studies. One such study found that consumption of MeIQx, but not other HCAs, was associated with an increased risk of lung cancer, particularly among nonsmokers and light/moderate smokers. This suggests that specific HCAs may contribute to lung cancer risk, independent of tobacco smoke exposure (Sinha et al., 2000).

Biomonitoring of HCA Metabolites

Efforts to monitor human exposure to HCAs have included the measurement of HCA metabolites in urine. Studies have developed biomonitoring procedures for the analysis of HCA metabolites, providing tools for assessing exposure levels and potentially linking them to health outcomes. Such research is crucial for understanding the extent of HCA exposure in the population and its potential health implications (Stillwell et al., 1999).

Xenobiotic Metabolism and Prostate Cancer Risk

Research has also focused on the metabolism of HCAs and their association with prostate cancer risk. Genetic variations in enzymes involved in HCA metabolism, such as CYP1A2, have been studied to determine individual susceptibility to prostate cancer related to HCA intake from cooked meats. This line of research underscores the importance of genetic factors in the metabolism of dietary carcinogens and their role in cancer risk (Koutros et al., 2009).